4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide is a useful research compound. Its molecular formula is C22H23N3O3 and its molecular weight is 377.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antinociceptive Activity
Research has demonstrated the synthesis of pyridazinone derivatives showing significant antinociceptive activity, which surpasses that of aspirin in experimental models. These compounds, including structural analogs of the specified chemical, indicate a promising avenue for the development of novel pain management therapies (Doğruer et al., 2000).
Antimicrobial and Anticancer Activities
Studies have synthesized and evaluated the antimicrobial and anticancer activities of various pyridazinone and phthalazinone derivatives. These compounds exhibit notable antimicrobial properties against several bacteria and fungi, as well as anticancer activity against specific cancer cell lines, highlighting their potential in medical research and therapy development (Sirajuddin et al., 2015).
Chemical Synthesis and Structural Analysis
Research focusing on the facile synthesis of novel pyridazinone derivatives explores the chemical pathways to create these compounds, providing insights into their structural and functional aspects. Such studies contribute to the understanding of the compound's chemical behavior and potential applications in developing new materials or pharmaceuticals (Koza et al., 2013).
Butyrylcholinesterase Inhibition
Novel pyridazinone derivatives have been synthesized and evaluated for their ability to inhibit butyrylcholinesterase, an enzyme target for Alzheimer's disease treatment. This research sheds light on the compound's potential use in designing and developing selective inhibitors for therapeutic applications, demonstrating significant inhibitory activity in experimental assays (Dundar et al., 2019).
Antioxidant Activity
The synthesis of derivatives of the specified compound has also been explored for their antioxidant properties. Some synthesized compounds exhibit antioxidant activities comparable or superior to known antioxidants, indicating their potential use in combating oxidative stress-related diseases (Tumosienė et al., 2020).
Properties
IUPAC Name |
4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(2-methylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-16-7-3-4-10-19(16)23-21(26)11-6-14-25-22(27)13-12-20(24-25)17-8-5-9-18(15-17)28-2/h3-5,7-10,12-13,15H,6,11,14H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKQMCOAVBWAECP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.